Cas no 2229475-28-7 (1-(1-benzylpiperidin-2-yl)cyclobutylmethanol)

• Product Name: 1-(1-benzylpiperidin-2-yl)cyclobutylmethanol
• CAS No: 2229475-28-7
• MF: C₁₇H₂₅NO
• MW: 259.386504888535
• CID: 6184836
• PubChem ID: 165694146
• Update Time: 2025-06-09

1-(1-benzylpiperidin-2-yl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(1-benzylpiperidin-2-yl)cyclobutylmethanol
• [1-(1-benzylpiperidin-2-yl)cyclobutyl]methanol
• 2229475-28-7
• EN300-1861885

• Inchi： 1S/C17H25NO/c19-14-17(10-6-11-17)16-9-4-5-12-18(16)13-15-7-2-1-3-8-15/h1-3,7-8,16,19H,4-6,9-14H2
• InChI Key： XUCOKNNYBQXTRK-UHFFFAOYSA-N
• SMILES： OCC1(CCC1)C1CCCCN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 259.193614421g/mol
• Monoisotopic Mass: 259.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 23.5Ų

Additional information on 1-(1-benzylpiperidin-2-yl)cyclobutylmethanol

Chemical Profile of 1-(1-benzylpiperidin-2-yl)cyclobutylmethanol (CAS No. 2229475-28-7)

1-(1-benzylpiperidin-2-yl)cyclobutylmethanol, identified by its Chemical Abstracts Service (CAS) number 2229475-28-7, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a cyclobutylmethanol core appended with a benzylpiperidine moiety, exhibits unique structural and functional properties that make it a promising candidate for further investigation in drug discovery and development.

The structural framework of 1-(1-benzylpiperidin-2-yl)cyclobutylmethanol consists of a cyclobutane ring substituted at the 1-position with a hydroxymethyl group, while the other ring is linked to a piperidine ring bearing a benzyl substituent. This particular arrangement introduces both rigid and flexible regions within the molecule, which can be exploited to modulate its biological activity. The presence of the benzyl group on the piperidine ring enhances lipophilicity, potentially improving membrane permeability, while the cyclobutylmethanol moiety may contribute to specific interactions with biological targets.

In recent years, there has been significant interest in the development of small molecules that can modulate neurotransmitter systems, particularly those involving dopamine and serotonin pathways. The benzylpiperidine scaffold is well-known for its utility in this context, as it is a common pharmacophore in drugs targeting central nervous system (CNS) disorders. The incorporation of this moiety into 1-(1-benzylpiperidin-2-yl)cyclobutylmethanol suggests potential applications in the treatment of conditions such as depression, anxiety, and neurodegenerative diseases.

Moreover, the cyclobutylmethanol group introduces a chiral center, which can be exploited to develop enantiomerically pure compounds with enhanced selectivity and reduced side effects. Chirality plays a crucial role in pharmacology, as many drugs exhibit stereoselective interactions with biological targets. The synthesis and characterization of stereoisomers of 1-(1-benzylpiperidin-2-yl)cyclobutylmethanol could provide valuable insights into its mechanism of action and therapeutic potential.

Recent advancements in computational chemistry have enabled the rapid screening of virtual libraries of compounds for their potential biological activity. 1-(1-benzylpiperidin-2-yl)cyclobutylmethanol has been subjected to molecular docking studies to evaluate its binding affinity to various protein targets. Preliminary results indicate that this compound may interact with enzymes involved in neurotransmitter synthesis and degradation, suggesting its potential as an inhibitor or modulator of these pathways.

The synthesis of 1-(1-benzylpiperidin-2-yl)cyclobutylmethanol presents both challenges and opportunities for synthetic chemists. The construction of the cyclobutane ring and the introduction of the hydroxymethyl group require careful optimization to ensure high yield and purity. Additionally, functional group transformations on the benzylpiperidine moiety open up possibilities for further derivatization, allowing for the exploration of analogues with modified properties.

In conclusion, 1-(1-benzylpiperidin-2-yl)cyclobutylmethanol (CAS No. 2229475-28-7) represents a structurally intriguing compound with potential applications in pharmaceutical research. Its unique combination of pharmacophores makes it a valuable scaffold for developing novel therapeutic agents targeting CNS disorders. Further investigation into its synthetic pathways, biological activity, and pharmacokinetic properties will be essential to unlock its full therapeutic potential.